Cas no 86246-57-3 (Benzenemethanol, 3-amino-2,6-dimethyl-)

• Product Name: Benzenemethanol, 3-amino-2,6-dimethyl-
• CAS No: 86246-57-3
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5262012
• Update Time: 2025-06-09

Benzenemethanol, 3-amino-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-amino-2,6-dimethyl-

• Inchi： 1S/C9H13NO/c1-6-3-4-9(10)7(2)8(6)5-11/h3-4,11H,5,10H2,1-2H3
• InChI Key： FJVAUEDHUNXLBI-UHFFFAOYSA-N
• SMILES： C1(CO)=C(C)C=CC(N)=C1C

Additional information on Benzenemethanol, 3-amino-2,6-dimethyl-

Benzenemethanol, 3-amino-2,6-dimethyl- (CAS No. 86246-57-3)

Benzenemethanol, 3-amino-2,6-dimethyl- (CAS No. 86246-57-3) is a versatile organic compound with a unique chemical structure that has garnered significant attention in both academic and industrial research. This compound belongs to the class of aromatic alcohols and is characterized by its benzene ring substituted with an amino group at position 3 and two methyl groups at positions 2 and 6. The presence of these substituents imparts distinct chemical properties, making it a valuable molecule in various applications.

The synthesis of Benzenemethanol, 3-amino-2,6-dimethyl- involves multi-step reactions that require precise control over reaction conditions to achieve high purity and yield. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions necessary for constructing the amino and methyl substituents on the benzene ring.

One of the most notable applications of Benzenemethanol, 3-amino-2,6-dimethyl- is in the field of pharmaceuticals. Its structure serves as a scaffold for developing bioactive molecules with potential therapeutic effects. Studies have shown that this compound exhibits antioxidant properties, which could be exploited in the development of drugs targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its pharmaceutical applications, Benzenemethanol, 3-amino-2,6-dimethyl- has found utility in materials science. Its ability to form stable complexes with metal ions makes it a promising candidate for use in coordination polymers and metal-organic frameworks (MOFs). Recent research has demonstrated its potential as a building block for creating porous materials with applications in gas storage and catalysis.

The environmental impact of Benzenemethanol, 3-amino-2,6-dimethyl- has also been a topic of interest. Researchers have investigated its biodegradation pathways under various conditions to assess its eco-friendliness. Results indicate that the compound undergoes rapid microbial degradation under aerobic conditions, suggesting it has low environmental persistence.

From a safety perspective, Benzenemethanol, 3-amino-2,6-dimethyl- exhibits moderate toxicity in acute exposure studies. However, chronic exposure studies are still underway to fully understand its long-term effects on human health and ecosystems. Regulatory agencies have recommended handling this compound with standard precautions to minimize occupational exposure.

Looking ahead, the future of Benzenemethanol, 3-amino-2,6-dimethyl- lies in exploring its potential as a precursor for advanced materials and bioactive compounds. Ongoing research aims to optimize its synthesis pathways and investigate novel applications across diverse fields such as electronics and biotechnology.

In conclusion, Benzenemethanol, 3-amino-2,6-dimethyl- (CAS No. 86246-57-) is a multifaceted compound with promising applications across various industries. Its unique chemical properties and versatile structure continue to drive innovative research directions, positioning it as a key molecule in modern chemistry.